BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of N-Methyl-d3-form-d1-amide: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: N-Methyl-d3-form-d1-amide
Cat. No.: B12315209
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of N-Methyl-d3-form-d1-amide, an
isotopically labeled analog of N-methylformamide. This compound serves as a valuable tool in
various research applications, including as an internal standard for quantitative mass
spectrometry-based assays and in metabolic studies to probe kinetic isotope effects.[1][2][3]
This guide provides a plausible synthetic route, detailed experimental protocols based on
established chemical transformations, and expected analytical data.

Overview of the Synthetic Strategy

The synthesis of N-Methyl-d3-form-d1-amide can be achieved through the reaction of
methylamine-d3 with a deuterated formic acid derivative. A common and efficient method for
amide bond formation is the reaction of an amine with an ester.[4][5] Therefore, a proposed
two-step synthetic pathway involves the preparation of a deuterated formic acid ester, followed
by its amidation with methylamine-d3.

Experimental Protocols
Synthesis of Methyl-d1-formate-d
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A potential route to methyl-d1-formate-d involves the esterification of formic-d2 acid with

methanol.

Materials:

Formic-d2 acid

Methanol

Sulfuric acid (catalytic amount)

Anhydrous magnesium sulfate

Molecular sieves

Procedure:

To a round-bottom flask equipped with a reflux condenser and a drying tube, add formic-d2
acid and an equimolar amount of methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux for 4-6 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).

Upon completion, allow the mixture to cool to room temperature.

Neutralize the excess acid with a saturated solution of sodium bicarbonate.

Extract the product with a suitable organic solvent, such as diethyl ether.

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and remove the
solvent under reduced pressure to yield methyl-d1-formate-d.

Synthesis of N-Methyl-d3-form-d1-amide

The final product is synthesized by the amidation of methyl-d1-formate-d with methylamine-d3.
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Materials:

Methyl-d1-formate-d

Methylamine-d3 hydrochloride

Sodium methoxide

Anhydrous methanol

Anhydrous diethyl ether
Procedure:

o Prepare a solution of methylamine-d3 free base by reacting methylamine-d3 hydrochloride
with a strong base, such as sodium methoxide, in an anhydrous solvent like methanol.

 In a separate reaction vessel, dissolve methyl-d1-formate-d in anhydrous methanol.

» Slowly add the freshly prepared methylamine-d3 solution to the methyl-d1-formate-d solution
at room temperature with stirring.

» Allow the reaction to proceed for 12-24 hours at room temperature.
e Monitor the reaction by TLC or GC-MS.
o Once the reaction is complete, remove the solvent under reduced pressure.

» Purify the crude product by fractional distillation or column chromatography to obtain pure N-
Methyl-d3-form-d1-amide.

Quantitative Data

The following table summarizes the expected and reported physical and chemical properties of
N-Methyl-d3-form-d1-amide and its non-deuterated analog.
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N-Methyl-d3-form-d1- .
N-Methylformamide

Property amide
(Reported)

(Expected/Reported)
CAS Number 110505-55-0 123-39-7
Molecular Formula C2HDsNO C2HsNO
Molecular Weight 63.09 g/mol 59.07 g/mol
Boiling Point 182.5 °C at 760 mmHg 180-185 °C
Density 0.932 g/cm3 1.011 g/mL at 25 °C

) ) >98 atom % D (Typical for

Isotopic Purity ] N/A

commercial products)

) 60-80% (based on analogous

Expected Yield ] N/A

reactions)

Mandatory Visualizations
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Formic-d2 acid Methanol H2S0a4 (cat.)
|
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Caption: Synthetic workflow for N-Methyl-d3-form-d1-amide.
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Caption: Utility of deuteration in altering metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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